Cas no 40512-56-9 ((2S)-2-(tert-butoxycarbonylamino)-2-(2-thienyl)acetic acid)

• Product Name: (2S)-2-(tert-butoxycarbonylamino)-2-(2-thienyl)acetic acid
• CAS No: 40512-56-9
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• MDL: MFCD07371938
• CID: 328321
• PubChem ID: 329763092
• Update Time: 2025-05-22

(2S)-2-(tert-butoxycarbonylamino)-2-(2-thienyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-2-(thiophen-2-yl)acetic acid
• Boc-(S)-2-thienylglycine
• Boc-D-2-(2-Thienyl)glycine
• Boc-D-2-(2-Thienyl)-glycine
• Boc-(S)-2-(2-Thienyl)-glycine
• ((tert-butoxycarbonyl)amino)(2-thienyl)acetic acid
• (R,S)-tert-butoxycarbonylamino-thiophen-2-yl-acetic acid
• 2-(tert-butoxycarbonylamino)-2-(thiophen-2-yl)acetic acid
• AG-F-43682
• AK111361
• CTK8F8234
• KB-210881
• N-Boc-amino(2-thienyl)acetic acid
• SureCN3685468
• tert-butoxycarbonylamino-thiophen-2-yl-acetic acid
• (alphaS)-alpha-[[(tert-Butoxy)carbonyl]amino]-2-thiopheneacetic acid
• (S)-alpha-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-thiopheneacetic acid
• (2S)-2-(tert-butoxycarbonylamino)-2-(2-thienyl)acetic acid
• AKOS016843659
• AT33954
• CS-0452184
• BOC-D-(2-THIENYL)GLYCINE
• Boc-(S)-2-thienylglycine, 97%
• MFCD07371938
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-thiophen-2-ylacetic acid
• Boc-(S)-2-Thienylglycine (Boc-D-Gly(Thien-2-yl)-OH)
• SCHEMBL3685468
• FT-0772869
• DTXSID00654628
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-2-(thiophen-2-yl)acetic acid
• 40512-56-9
• (S)-a-(Boc-amino)-2-thiopheneacetic acid
• (2S)-[(tert-Butoxycarbonyl)amino](thiophen-2-yl)acetic acid
• PS-12885
• (S)-[(tert-butoxycarbonyl)amino](thiophen-2-yl)acetic acid

• MDL： MFCD07371938
• Inchi： 1S/C11H15NO4S/c1-11(2,3)16-10(15)12-8(9(13)14)7-5-4-6-17-7/h4-6,8H,1-3H3,(H,12,15)(H,13,14)/t8-/m1/s1
• InChI Key： CFAJOXPICRIMCA-MRVPVSSYSA-N
• SMILES： S1C=CC=C1[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.07217913g/mol
• Monoisotopic Mass: 257.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.273
• Boiling Point: 421.3 °C at 760 mmHg
• Flash Point: 208.6 °C
• PSA: 103.87000
• LogP: 2.78940
• Optical Activity: [α]/D -90±5°, c = 1 in ethanol

(2S)-2-(tert-butoxycarbonylamino)-2-(2-thienyl)acetic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-(tert-butoxycarbonylamino)-2-(2-thienyl)acetic acid

Comprehensive Overview of (2S)-2-(tert-butoxycarbonylamino)-2-(2-thienyl)acetic acid (CAS No. 40512-56-9)

(2S)-2-(tert-butoxycarbonylamino)-2-(2-thienyl)acetic acid (CAS No. 40512-56-9) is a chiral amino acid derivative featuring a thiophene ring and a tert-butoxycarbonyl (Boc) protecting group. This compound is widely utilized in peptide synthesis, pharmaceutical intermediates, and asymmetric catalysis. Its unique structure makes it a valuable building block in drug discovery and medicinal chemistry, particularly for designing enzyme inhibitors and biologically active molecules.

The growing demand for chiral compounds in the pharmaceutical industry has increased interest in (2S)-2-(tert-butoxycarbonylamino)-2-(2-thienyl)acetic acid. Researchers frequently search for "Boc-protected amino acids," "thiophene derivatives in drug design," and "CAS 40512-56-9 applications," highlighting its relevance in modern organic synthesis. Its compatibility with solid-phase peptide synthesis (SPPS) and Fmoc chemistry further enhances its utility.

From an SEO perspective, this compound aligns with trending queries like "how to synthesize Boc-amino acids" and "role of thiophene in medicinal chemistry." Its stereochemical purity and reactivity are critical for producing high-value APIs (active pharmaceutical ingredients). Recent studies also explore its potential in bioconjugation and prodrug development, addressing current challenges in targeted drug delivery.

In summary, (2S)-2-(tert-butoxycarbonylamino)-2-(2-thienyl)acetic acid (CAS No. 40512-56-9) is a versatile compound bridging academic research and industrial applications. Its integration into green chemistry workflows and AI-driven molecular design platforms underscores its future potential.